Cas no 1527519-14-7 (1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-)

• Product Name: 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-
• CAS No: 1527519-14-7
• MF: C₁₅H₁₉NO₃
• MW: 261.32
• CID: 5307637
• PubChem ID: 90346123
• Update Time: 2025-05-26

1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-
• PS-19378
• Benzyl (S)-1-oxa-6-azaspiro[3.5]nonane-6-carboxylate
• F89722
• SCHEMBL15958466
• BENZYL (4S)-1-OXA-8-AZASPIRO[3.5]NONANE-8-CARBOXYLATE
• 1527519-14-7
• MFCD34646069

• Inchi： 1S/C15H19NO3/c17-14(18-11-13-5-2-1-3-6-13)16-9-4-7-15(12-16)8-10-19-15/h1-3,5-6H,4,7-12H2/t15-/m0/s1
• InChI Key： OQWGZBJXUTYQAE-HNNXBMFYSA-N
• SMILES： O1[C@@]2(CCCN(C(OCC3=CC=CC=C3)=O)C2)CC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-

Chemical Compound CAS No. 1527519-14-7: 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-

The compound with CAS No. 1527519-14-7, known as 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4S)-, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, in this case, the oxygen atom in the 1-oxa ring and the nitrogen atom in the 6-aza ring. The spiro structure is a key feature of this molecule and contributes significantly to its chemical properties and potential applications.

The name of this compound is derived from its structural features: the "spiro[3.5]" designation indicates that one ring has three members and the other has five members, connected at a single atom (the spiro atom). The "oxa" prefix refers to the presence of an oxygen atom in one of the rings, while "aza" indicates a nitrogen atom in the other ring. The carboxylic acid group is attached to the nitrogen atom at position 6, and it is esterified with a phenylmethyl group, giving it the name "phenylmethyl ester." The "(4S)" designation specifies the stereochemistry at position 4 of the molecule.

Recent studies have highlighted the potential of spirocyclic compounds like 1-Oxa-6-azaspiro[3.5]nonane in drug discovery and development. These compounds are known for their ability to adopt specific conformations that can interact with biological targets such as enzymes or receptors with high affinity and selectivity. The unique combination of oxygen and nitrogen atoms in this molecule creates a versatile platform for further functionalization and optimization.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the spiro structure and subsequent functionalization steps to introduce the carboxylic acid and ester groups. Researchers have explored various synthetic pathways to optimize yield and purity, often employing techniques such as microwave-assisted synthesis or catalytic methods to enhance reaction efficiency.

In terms of applications, 1-Oxa-6-azaspiro[3.5]nonane has shown promise in several areas of medicinal chemistry. For instance, its ability to act as a scaffold for bioisosteres makes it a valuable tool in designing drugs with improved pharmacokinetic profiles. Additionally, its stereochemistry at position 4 suggests that it could be used in enantioselective synthesis or as a chiral building block in asymmetric catalysis.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed potential binding modes that could be exploited for drug design purposes. Furthermore, spectroscopic techniques such as NMR and X-ray crystallography have provided insights into its three-dimensional structure, which is critical for understanding its interactions with biological systems.

In conclusion, CAS No. 1527519-14-7 represents a fascinating example of how complex organic molecules can be designed and synthesized for specific applications in chemistry and pharmacology. Its unique spirocyclic structure, combined with its functional groups and stereochemistry, positions it as a valuable compound for further research and development.